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Compound Name: 6-Acetylpicolinic acid

Cat. No.: B047971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: 6-Acetylpicolinic acid, a derivative of picolinic acid, is gaining recognition as a

versatile intermediate in the synthesis of complex pharmaceutical molecules. Its unique

structure, featuring both a carboxylic acid and a ketone functional group on a pyridine ring,

provides multiple reactive sites for the construction of diverse molecular scaffolds. This

application note explores the synthesis of 6-acetylpicolinic acid, its role in the manufacturing

of potential therapeutic agents, and detailed protocols for its synthesis and analysis.

Synthesis of 6-Acetylpicolinic Acid
The synthesis of 6-acetylpicolinic acid is most commonly achieved through the oxidation of 2-

acetyl-6-methylpyridine. This reaction selectively converts the methyl group to a carboxylic acid

while preserving the acetyl group.
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2-Acetyl-6-methylpyridine Oxidizing Agent
(e.g., KMnO4, SeO2) 6-Acetylpicolinic Acid
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Pharmaceutical Manufacturing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047971#6-acetylpicolinic-acid-as-an-intermediate-in-
pharmaceutical-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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